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Compound of Interest

Compound Name: VRT-325

Cat. No.: B1684046 Get Quote

Application Notes and Protocols for VRT-325
For Researchers, Scientists, and Drug Development Professionals

Introduction
VRT-325 is a small molecule corrector of the F508del mutation in the cystic fibrosis

transmembrane conductance regulator (CFTR) protein.[1][2] This mutation is the most common

cause of cystic fibrosis, a genetic disorder affecting multiple organs. VRT-325 functions as a

pharmacological chaperone, directly binding to the mutated CFTR protein and assisting in its

proper folding and trafficking to the cell surface, thereby restoring some of its chloride channel

function.[3][4] In cellular assays, VRT-325 is typically effective in the 1–10 µM range.[3] These

application notes provide detailed protocols for the preparation of VRT-325 stock solutions for

laboratory use, along with essential safety information and a description of its mechanism of

action.

Physicochemical Properties and Storage
A summary of the key physicochemical properties of VRT-325 is provided in the table below.
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Property Value

Chemical Formula C₂₇H₃₄N₄O₄S

Molecular Weight 510.65 g/mol

CAS Number 815592-21-3

Appearance Solid powder

Solubility Soluble in DMSO

Purity >98%

Storage: VRT-325 powder should be stored in a dry, dark place. For short-term storage (days

to weeks), 0-4°C is recommended. For long-term storage (months to years), the compound

should be kept at -20°C.[5] Stock solutions should also be stored at -20°C for long-term use.[5]

The shelf life is greater than two years if stored properly.[5]

Preparation of VRT-325 Stock Solution
This protocol describes the preparation of a 10 mM stock solution of VRT-325 in dimethyl

sulfoxide (DMSO).

Materials:

VRT-325 powder

Anhydrous/molecular sieve-dried DMSO

Sterile microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Vortex mixer

Analytical balance

Protocol:
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Equilibrate: Allow the VRT-325 vial to warm to room temperature before opening to prevent

condensation of moisture.

Weigh: Accurately weigh out the desired amount of VRT-325 powder using an analytical

balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 5.11 mg of

VRT-325 (see calculation below).

Dissolve: Add the appropriate volume of anhydrous DMSO to the VRT-325 powder.

Calculation: To prepare a 10 mM stock solution, the required mass can be calculated as

follows:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 510.65 g/mol = 5.11 mg

Mix: Vortex the solution thoroughly until the VRT-325 is completely dissolved. Gentle

warming in a 37°C water bath can be used to aid dissolution if necessary.

Aliquot: Dispense the stock solution into smaller, single-use aliquots in sterile microcentrifuge

tubes to avoid repeated freeze-thaw cycles.

Store: Store the aliquots at -20°C in a dark, dry place.

Stock Solution Dilution Table:

The following table provides the volumes of DMSO required to prepare stock solutions of

various concentrations from a pre-weighed amount of VRT-325.

Mass of VRT-325
Volume of DMSO
for 1 mM Solution

Volume of DMSO
for 5 mM Solution

Volume of DMSO
for 10 mM Solution

1 mg 1.958 mL 0.3917 mL 0.1958 mL

5 mg 9.79 mL 1.958 mL 0.979 mL

10 mg 19.58 mL 3.917 mL 1.958 mL
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Safety Precautions
VRT-325 is for research use only and not for human or veterinary use.[5] Standard laboratory

safety practices should be followed when handling this compound.

Personal Protective Equipment (PPE): Wear appropriate PPE, including a lab coat, safety

glasses, and chemical-resistant gloves.

Handling: Avoid inhalation of dust and contact with skin and eyes. Handle the compound in a

well-ventilated area or in a chemical fume hood.

Disposal: Dispose of waste in accordance with local, state, and federal regulations.

Mechanism of Action and Signaling Pathway
VRT-325 acts as a corrector for the F508del-CFTR mutation. This deletion of phenylalanine at

position 508 leads to misfolding of the CFTR protein and its subsequent retention in the

endoplasmic reticulum (ER), followed by degradation by the proteasome.[2][6] VRT-325 directly

binds to the first nucleotide-binding domain (NBD1) of the F508del-CFTR protein.[4] This

interaction is thought to stabilize the NBD1 domain, promoting proper folding of the entire

protein and allowing it to escape the ER quality control machinery.[3][7] The corrected F508del-

CFTR can then traffic through the Golgi apparatus to the plasma membrane, where it can

function as a chloride ion channel.[1][8]
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Click to download full resolution via product page

Caption: Mechanism of action of VRT-325 in correcting F508del-CFTR trafficking.

Experimental Workflow
The following diagram illustrates a typical experimental workflow for evaluating the efficacy of

VRT-325 in a cell-based assay.
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Caption: General experimental workflow for assessing VRT-325 activity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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